Cas no 1049745-69-8 (1-{4-(4-Chlorobenzyl)oxyphenyl}hydrazine Hydrochloride)

1-{4-(4-Chlorobenzyl)oxyphenyl}hydrazine Hydrochloride structure
1049745-69-8 structure
Product Name:1-{4-(4-Chlorobenzyl)oxyphenyl}hydrazine Hydrochloride
CAS No:1049745-69-8
MF:C13H13ClN2O
MW:248.708122014999
MDL:MFCD04966822
CID:3055793
PubChem ID:2772363
Update Time:2025-04-21

1-{4-(4-Chlorobenzyl)oxyphenyl}hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-[(4-Chlorobenzyl)oxy]phenyl)hydrazine hydrochloride
    • 1049745-69-8
    • Oprea1_184416
    • BBL008196
    • {4-[(4-CHLOROPHENYL)METHOXY]PHENYL}HYDRAZINE
    • AKOS005385094
    • (4-((4-Chlorobenzyl)oxy)phenyl)hydrazine
    • STK048247
    • {4-[(4-chlorobenzyl)oxy]phenyl}hydrazine
    • 299440-33-8
    • 1-{4-(4-Chlorobenzyl)oxyphenyl}hydrazine Hydrochloride
    • MDL: MFCD04966822
    • Inchi: 1S/C13H13ClN2O/c14-11-3-1-10(2-4-11)9-17-13-7-5-12(16-15)6-8-13/h1-8,16H,9,15H2
    • InChI Key: LHKVIOMBKQFLTK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)COC1C=CC(=CC=1)NN

Computed Properties

  • Exact Mass: 248.0716407Da
  • Monoisotopic Mass: 248.0716407Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.3Ų

1-{4-(4-Chlorobenzyl)oxyphenyl}hydrazine Hydrochloride Pricemore >>

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